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Compound of Interest
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Cat. No.: B033976 Get Quote

This guide provides a detailed comparison of the in vitro efficacy of two prominent strobilurin

fungicides, Orysastrobin and Azoxystrobin. Both fungicides are recognized for their broad-

spectrum activity against a range of fungal pathogens. This document is intended for

researchers, scientists, and professionals in drug development seeking to understand the

comparative performance and mechanisms of these compounds based on available

experimental data.

Comparative Efficacy Data
While direct comparative in vitro studies providing EC50 values for both Orysastrobin and

Azoxystrobin against the same fungal isolates are limited in publicly available literature, this

section compiles reported efficacy data for each fungicide against key plant pathogens. The

data for Azoxystrobin is presented quantitatively, while the efficacy of Orysastrobin is

described based on available reports.
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Fungicide
Target
Pathogen

Efficacy Metric Value (µg/mL) Source(s)

Orysastrobin

Magnaporthe

oryzae (Rice

Blast)

Qualitative Highly Effective [1]

Rhizoctonia

solani (Sheath

Blight)

Qualitative Highly Effective [1]

Azoxystrobin

Magnaporthe

oryzae (Rice

Blast)

EC50 0.33 [2]

Rhizoctonia

solani (Sheath

Blight)

EC50 <0.3 - 355 [3][4]

Rhizoctonia

solani (Sheath

Blight)

MIC
1 - 4 (for 100%

inhibition)
[5]

Note: The EC50 values for Azoxystrobin against Rhizoctonia solani show a wide range,

indicating variability in sensitivity among different isolates.[3][4]

Mechanism of Action: Inhibition of Mitochondrial
Respiration
Both Orysastrobin and Azoxystrobin belong to the Quinone outside Inhibitor (QoI) class of

fungicides.[1] Their primary mode of action is the inhibition of mitochondrial respiration in fungi.

They achieve this by binding to the Qo site of the cytochrome bc1 complex (Complex III) in the

mitochondrial respiratory chain. This binding blocks electron transfer between cytochrome b

and cytochrome c1, which halts the production of ATP, the essential energy currency of the cell.

The disruption of the energy supply ultimately leads to the inhibition of fungal growth and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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